Tert-butyl 2-(5-chloro-2,2'-dioxospiro[indole-3,3'-pyrrolidine]-1-yl)acetate

• CAS No.: 916048-02-7
• Product Name: Tert-butyl 2-(5-chloro-2,2'-dioxospiro[indole-3,3'-pyrrolidine]-1-yl)acetate
• Molecular Formula: C17H19ClN2O4
• Molecular Weight: 350.8 g/mol
• IUPAC Name: tert-butyl 2-(5-chloro-2,2'-dioxospiro[indole-3,3'-pyrrolidine]-1-yl)acetate
• Standard InChI: InChI=1S/C17H19ClN2O4/c1-16(2,3)24-13(21)9-20-12-5-4-10(18)8-11(12)17(15(20)23)6-7-19-14(17)22/h4-5,8H,6-7,9H2,1-3H3,(H,19,22)
• Standard InChIKey: FXDFCQKNBUKFLH-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CN1C2=C(C=C(C=C2)Cl)C3(C1=O)CCNC3=O
• Canonical SMILES: CC(C)(C)OC(=O)CN1C2=C(C=C(C=C2)Cl)C3(C1=O)CCNC3=O
• Description: Prostaglandin D2 (PGD2) evokes its effects through two receptors, DP1 and CRTH2/DP2. The activation of DP2 leads to eosinophil chemotaxis, activation, and degranulation as well as recruitment of basophils and lymphocytes and, as a result, is important in allergic inflammatory disease. CAY10648 is an intermediate used in the synthesis of potent DP2 receptor antagonists based on a novel spiro-indolinone compound.
• Synonyms: 5-chloro-2,2/'-dioxo-1,1-dimethylethyl ester-spiro[3H-indole-3,3/'-pyrrolidine]-1(2H)-acetic acid
• Reference: 1.Crosignani, S.,Page, P.,Missotten, M., et al. Discovery of a new class of potent, selective, and orally bioavailable CRTH2 (DP2) receptor antagonists for the treatment of allergic inflammatory diseases. Journal of Medicinal Chemistry 51, 2227-2243 (2008
• PubChem Compound: 24828731
• Last Modified: Nov 11 2021